2-(Benzyloxy)-3-methoxybenzaldehyde
Cat. No. B189297
M. Wt: 242.27 g/mol
InChI Key: KXBGOVZWCRLLOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:12][CH2:13][c:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1.[C:20](=[O:21])([O-:22])[O-:23].[CH3:1][O:2][c:3]1[c:4]([OH:11])[c:5]([CH:6]=[O:7])[cH:8][cH:9][cH:10]1.[CH3:26][C:27](=[O:28])[CH3:29].[K+:24].[K+:25]>>[CH3:1][O:2][c:3]1[c:4]([O:11][CH2:13][c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)[c:5]([CH:6]=[O:7])[cH:8][cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cccc(C=O)c1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cccc(C=O)c1OCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
